Cas no 1784045-77-7 (tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate, Mixture of diastereomers)

• Product Name: tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate, Mixture of diastereomers
• CAS No: 1784045-77-7
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5950274
• PubChem ID: 83851113
• Update Time: 2025-05-20

tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(2-aminoethyl)-2-methyl-, 1,1-dimethylethyl ester
• tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate, Mixture of diastereomers
• EN300-1178490
• 1784045-77-7
• tert-Butyl4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate

• Inchi： 1S/C13H26N2O2/c1-10-9-11(5-7-14)6-8-15(10)12(16)17-13(2,3)4/h10-11H,5-9,14H2,1-4H3
• InChI Key： SEDVWISXOJNMEA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CCN)CC1C

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 0.985±0.06 g/cm3(Predicted)
• Boiling Point: 325.8±15.0 °C(Predicted)
• pka: 10.43±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate, Mixture of diastereomers

Comprehensive Overview of tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate (CAS No. 1784045-77-7) and Its Applications

The compound tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate (CAS No. 1784045-77-7), a mixture of diastereomers, has garnered significant attention in the field of organic chemistry and pharmaceutical research. This versatile intermediate is widely utilized in the synthesis of complex molecules, particularly in drug discovery and development. Its unique structural features, including the tert-butyl carbamate protecting group and the 2-methylpiperidine scaffold, make it a valuable building block for medicinal chemists.

In recent years, the demand for chiral piperidine derivatives has surged due to their prevalence in bioactive compounds. The diastereomeric mixture nature of this compound allows for broader applications in stereoselective synthesis, addressing key challenges in modern organic chemistry. Researchers frequently search for "piperidine-based intermediates" or "tert-butyl protected amines" to find compounds like this, highlighting its relevance in current scientific discourse.

The 2-aminoethyl side chain in this molecule provides an excellent handle for further functionalization, enabling the creation of diverse molecular architectures. This characteristic aligns with the growing trend toward "modular synthesis approaches" in pharmaceutical development. Many researchers inquire about "methods for deprotecting tert-butyl carbamates" or "strategies for separating piperidine diastereomers," reflecting the practical challenges associated with using this compound in synthetic workflows.

From a synthetic perspective, the tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate offers several advantages. The tert-butoxycarbonyl (Boc) group serves as a robust protecting group for amines, stable under various reaction conditions yet removable under mild acidic conditions. This property makes it particularly valuable in multi-step syntheses where orthogonal protection strategies are required. The presence of the 2-methyl substituent on the piperidine ring introduces steric considerations that can influence both reactivity and biological activity in downstream products.

In the context of drug discovery, this compound has been explored as a precursor to various central nervous system (CNS) active compounds. The piperidine moiety is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs. Current research trends focusing on "blood-brain barrier permeable compounds" and "neuropharmaceutical intermediates" often lead scientists to investigate molecules like this one. The aminoethyl side chain provides a convenient point for conjugation or further elaboration, making it adaptable to various drug design strategies.

The diastereomeric mixture aspect of this compound presents both challenges and opportunities. While some applications require pure stereoisomers, the mixture can be advantageous in early-stage discovery where rapid exploration of structure-activity relationships is needed. This aligns with current pharmaceutical industry practices emphasizing "rapid analog synthesis" and "diversity-oriented synthesis." Analytical techniques such as chiral HPLC and NMR spectroscopy are commonly employed to characterize and separate the diastereomers when necessary.

From a safety and handling perspective, proper storage conditions for tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate typically involve protection from moisture and maintenance at cool temperatures. These precautions ensure the stability of both the Boc protecting group and the primary amine functionality. Researchers often search for "best practices for handling amine compounds" or "storage conditions for carbamate derivatives," reflecting common practical concerns in laboratory settings.

The synthetic utility of this compound extends beyond pharmaceutical applications. Materials science researchers have explored similar structures as building blocks for functional polymers and supramolecular architectures. The combination of hydrogen-bonding capability (from the amine) and steric bulk (from the tert-butyl group) makes it an interesting candidate for designing molecular recognition systems. This versatility contributes to its growing importance in interdisciplinary research.

In terms of regulatory status, tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate is generally regarded as a research chemical with no significant restrictions for laboratory use. However, as with all chemical substances, appropriate safety measures should be observed during handling. The scientific community's interest in "green chemistry approaches to amine protection" and "alternative protecting groups in organic synthesis" has led to ongoing evaluation of compounds like this in the context of sustainable chemistry practices.

Looking toward future applications, this compound's structural features position it well for continued use in emerging areas such as proteolysis targeting chimeras (PROTACs) and other bifunctional molecules. The ability to incorporate both the piperidine scaffold and a flexible aminoethyl linker makes it particularly suitable for these innovative therapeutic modalities. Researchers exploring "E3 ligase ligands for PROTAC design" or "linker optimization in bifunctional molecules" may find this compound relevant to their work.

In conclusion, tert-butyl 4-(2-aminoethyl)-2-methylpiperidine-1-carboxylate (CAS No. 1784045-77-7) represents a valuable tool for synthetic and medicinal chemists. Its combination of protective group chemistry, stereochemical complexity, and functional group versatility ensures its continued relevance in both academic and industrial research settings. As chemical biology and drug discovery evolve, this diastereomeric mixture is likely to find even broader applications in the development of novel therapeutic agents and functional materials.